N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide

• IUPAC Name: N-ethyl-N-[[1-[2-(2-methylphenyl)ethyl]piperidin-4-yl]methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C23H31N3O/c1-3-26(23(27)22-8-13-24-14-9-22)18-20-10-15-25(16-11-20)17-12-21-7-5-4-6-19(21)2/h4-9,13-14,20H,3,10-12,15-18H2,1-2H3
• InChI Key: CJQATYIHEUPKJP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)CCC2=CC=CC=C2C)C(=O)C3=CC=NC=C3
• Molecular Formula: C23H31N3O
• Molecular Weight: 365.5 g/mol

Description

N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide, also known as A-836,339, is a synthetic compound that belongs to the class of isonicotinamide derivatives. It has been extensively studied for its potential use in various scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide acts as a selective antagonist of the cannabinoid CB1 receptor. It binds to the receptor and prevents the activation of downstream signaling pathways, leading to a decrease in the activity of the receptor. This results in a decrease in the physiological processes that are regulated by the CB1 receptor.
Biochemical and Physiological Effects:
N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide has been shown to have various biochemical and physiological effects. It has been shown to decrease food intake and body weight in animal models, indicating its potential use in the treatment of obesity. It has also been shown to have anxiolytic and antidepressant effects, indicating its potential use in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide in lab experiments is its high selectivity for the CB1 receptor. This allows for specific investigation of the role of the CB1 receptor in various physiological processes. However, one of the limitations of using N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide. One potential direction is the investigation of its potential use in the treatment of obesity and other metabolic disorders. Another potential direction is the investigation of its potential use in the treatment of anxiety and depression. Additionally, further investigation of the role of the CB1 receptor in various physiological processes may lead to the development of new therapeutic targets for the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide involves the reaction of isonicotinoyl chloride with N-ethyl-N-(2-(2-methylphenyl)ethyl)-4-piperidinamine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide has been studied extensively for its potential use in various scientific research applications, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the cannabinoid CB1 receptor, which is involved in the regulation of various physiological processes such as appetite, mood, and pain perception. As such, N-ethyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)isonicotinamide has been used in various studies to investigate the role of the CB1 receptor in these processes.